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Compound of Interest

Compound Name: Aklomide

Cat. No.: B1666742 Get Quote

Aklomide, chemically known as 2-chloro-4-nitrobenzamide, is a compound for which a

comprehensive public toxicological profile is not readily available in peer-reviewed literature.

While it is listed in chemical databases and supplier safety data sheets, detailed studies

outlining its acute, subchronic, and chronic toxicity, as well as its genotoxic, carcinogenic, and

reproductive effects, are scarce. This guide summarizes the currently accessible information

and highlights the significant data gaps in the toxicological profile of Aklomide.

Chemical and Physical Properties
Property Value

Chemical Formula C₇H₅ClN₂O₃

Molecular Weight 200.58 g/mol

CAS Number 3011-89-0

Appearance Solid Crystalline, Cream color

Synonyms 2-chloro-4-nitrobenzamide

Hazard Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Aklomide has been assigned the following hazard classifications[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.
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Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory tract irritation:

May cause respiratory irritation.

This classification implies that Aklomide poses a moderate acute oral hazard and is an irritant

to the skin, eyes, and respiratory system upon single exposure. However, the underlying

experimental data and protocols for these classifications are not publicly detailed.

Toxicological Data Summary
A thorough review of available scientific literature and toxicological databases reveals a

significant lack of quantitative data for Aklomide. Specific values for key toxicological

endpoints are not published in readily accessible sources.

Table 1: Summary of Available Toxicological Endpoints for Aklomide

Toxicity

Endpoint
Species Route Value Reference

Acute Oral

Toxicity (LD₅₀)

Data Not

Available
Oral

Data Not

Available
-

Acute Dermal

Toxicity (LD₅₀)

Data Not

Available
Dermal

Data Not

Available
-

Acute Inhalation

Toxicity (LC₅₀)

Data Not

Available
Inhalation

Data Not

Available
-

NOAEL

(Subchronic)

Data Not

Available
Oral

Data Not

Available
-

NOAEL

(Chronic)

Data Not

Available
Oral

Data Not

Available
-

LD₅₀ (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a test population.

LC₅₀ (Lethal Concentration, 50%): The concentration of a substance in the air that is lethal to
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50% of a test population. NOAEL (No-Observed-Adverse-Effect Level): The highest dose or

exposure level of a substance at which no adverse effects are observed in a population.

Experimental Protocols
Due to the absence of published toxicological studies, detailed experimental protocols for the

determination of Aklomide's toxicity are not available. Standardized OECD (Organisation for

Economic Co-operation and Development) guidelines are typically followed for such

assessments. A general overview of what these protocols would entail is provided below.

Acute Oral Toxicity (Following OECD Guideline 423)
An acute oral toxicity study would typically involve the administration of a single dose of

Aklomide to a group of laboratory animals, usually rats. The animals would be observed for a

period of 14 days for signs of toxicity and mortality.

Caption: General workflow for an acute oral toxicity study.

Subchronic Oral Toxicity (Following OECD Guideline
408)
A 90-day subchronic oral toxicity study would involve the daily administration of Aklomide to

animals (e.g., rats) at three or more dose levels.
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Terminal Phase

Daily Dosing
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Caption: Key stages of a subchronic oral toxicity study.

Genotoxicity, Carcinogenicity, and Reproductive
Toxicity
There is no publicly available information regarding the genotoxic, carcinogenic, or

reproductive and developmental toxicity of Aklomide. Standard assays to evaluate these

endpoints would include:

Genotoxicity: Ames test (bacterial reverse mutation assay), in vitro and in vivo micronucleus

assays, and chromosomal aberration tests.

Carcinogenicity: Long-term (typically 2-year) animal bioassays.

Reproductive and Developmental Toxicity: Two-generation reproductive toxicity studies and

prenatal developmental toxicity studies.

Mechanism of Action
The mechanism of toxic action for Aklomide has not been elucidated in the available literature.

Based on its chemical structure, a 2-chloro-4-nitrobenzamide, potential mechanisms could

involve metabolic activation of the nitro group or reactions involving the chloro-substituted

aromatic ring. However, without experimental data, this remains speculative.
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Caption: Hypothetical pathway for Aklomide-induced toxicity.

Conclusion
The toxicological profile of Aklomide is largely incomplete based on publicly accessible data.

While GHS classifications indicate potential for acute oral toxicity and irritation, the absence of

quantitative data such as LD₅₀ and NOAEL values, along with the lack of studies on chronic

exposure, genotoxicity, carcinogenicity, and reproductive toxicity, represents a significant data

gap. For a comprehensive understanding of the toxicological risks associated with Aklomide,

detailed experimental studies following established international guidelines are required.

Researchers and drug development professionals should exercise caution and consider the

need for de novo toxicological evaluation when handling or considering this compound for

further development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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